Cas no 1805923-37-8 (4-Amino-5-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine)

• Product Name: 4-Amino-5-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine
• CAS No: 1805923-37-8
• MF: C₇H₆Cl₂F₂N₂
• MW: 227.038746356964
• CID: 4926252
• Update Time: 2025-06-15

4-Amino-5-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H6Cl2F2N2/c8-1-3-5(12)4(9)2-13-6(3)7(10)11/h2,7H,1H2,(H2,12,13)
• InChI Key： DOXKGSFNNPXBHA-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=CN=C1C(F)F)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-5-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine

Recent Advances in the Study of 4-Amino-5-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine (CAS: 1805923-37-8)

4-Amino-5-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine (CAS: 1805923-37-8) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including chloro, difluoromethyl, and amino functional groups, has shown promising potential in various applications, particularly in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a compound of high interest in the scientific community.

The synthesis of 4-Amino-5-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine has been optimized in recent years to improve yield and purity. Researchers have employed advanced techniques such as multi-step organic synthesis, involving halogenation and amination reactions, to achieve high-purity batches of the compound. The presence of the difluoromethyl group, in particular, has been noted for its ability to enhance the metabolic stability and bioavailability of the compound, making it a valuable scaffold for further chemical modifications.

In terms of biological activity, recent studies have explored the compound's potential as a key intermediate in the development of novel pharmaceuticals. Its structural motifs are reminiscent of several bioactive molecules, including kinase inhibitors and antimicrobial agents. Preliminary in vitro studies have demonstrated that 4-Amino-5-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine exhibits moderate inhibitory activity against certain enzymes and receptors, suggesting its utility in targeted therapy. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacological properties.

One of the most promising applications of this compound lies in its role as a building block for the synthesis of more complex molecules. Researchers have successfully incorporated it into larger frameworks, yielding derivatives with enhanced biological activity and selectivity. For instance, recent publications highlight its use in the development of potential anticancer agents, where its ability to interact with specific protein targets has been leveraged to design more effective therapeutics. These findings underscore the versatility and importance of 4-Amino-5-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine in modern drug discovery.

Despite these advancements, challenges remain in the full characterization and application of this compound. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity profiles need to be addressed in future studies. However, the progress made so far provides a solid foundation for further exploration. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-Amino-5-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine (CAS: 1805923-37-8) represents a valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated biological activity make it a promising candidate for further investigation. As research continues to uncover its full potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics. The scientific community eagerly anticipates future breakthroughs in this area, which could have far-reaching implications for human health and medicine.